Cas no 45752-18-9 (1-Methyl-1-benzothiophen-1-ium)
45752-18-9 structure
Product Name:1-Methyl-1-benzothiophen-1-ium
CAS No:45752-18-9
MF:C9H9S
MW:149.232761144638
CID:2828108
PubChem ID:13743300
Update Time:2025-04-21
1-Methyl-1-benzothiophen-1-ium Chemical and Physical Properties
Names and Identifiers
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- DTXSID10548226
- SCHEMBL12959912
- 45752-18-9
- 1-Methyl-1-benzothiophen-1-ium
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- Inchi： 1S/C9H9S/c1-10-7-6-8-4-2-3-5-9(8)10/h2-7H,1H3/q+1
- InChI Key： RCHVMVBFJXARNB-UHFFFAOYSA-N
- SMILES： [S+]1(C)C=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 149.04249646g/mol
- Monoisotopic Mass: 149.04249646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 1Ų
1-Methyl-1-benzothiophen-1-ium Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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